Cas no 2172075-85-1 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid
• CAS No: 2172075-85-1
• MF: C₂₆H₁₉N₃O₅S
• MW: 485.511164903641
• CID: 5978236
• PubChem ID: 165572728
• Update Time: 2025-05-22

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid
• EN300-1560532
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-amido]benzoic acid
• 2172075-85-1

• Inchi： 1S/C26H19N3O5S/c30-23(28-21-12-6-5-11-19(21)24(31)32)22-13-27-25(35-22)29-26(33)34-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-13,20H,14H2,(H,28,30)(H,31,32)(H,27,29,33)
• InChI Key： QDFDOJXAIZWMFH-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 485.10454189g/mol
• Monoisotopic Mass: 485.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 146Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid (CAS No. 2172075-85-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid (CAS No. 2172075-85-1) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and benzoic acid moieties, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly focusing on its applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine and personalized therapeutics.

The structural complexity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid makes it a valuable building block in solid-phase peptide synthesis (SPPS). The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is a cornerstone in modern peptide chemistry, ensuring high yields and minimal side reactions. This compound’s role in peptide modification and protein engineering is particularly relevant amid the surge in interest around biologics and therapeutic peptides, which dominate current pharmaceutical pipelines.

From a synthetic perspective, CAS No. 2172075-85-1 exemplifies the convergence of organic chemistry and biotechnology. Its thiazole ring contributes to enhanced stability and bioactivity, a feature highly sought after in antimicrobial and anticancer agent development. Recent studies highlight its potential in small-molecule inhibitors, addressing challenges in drug resistance and enzyme modulation—topics frequently searched in academic and industrial research circles.

The compound’s amidobenzoic acid segment further broadens its utility, enabling covalent bonding with biomolecules for diagnostic imaging and probe design. This aligns with trending searches on molecular imaging and biomarker detection, reflecting its relevance in cutting-edge diagnostics. Additionally, its compatibility with click chemistry protocols makes it a favorite in bioconjugate chemistry, a field gaining traction due to its applications in nanomedicine and immunotherapy.

Quality and purity are critical for 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidobenzoic acid, especially given its use in GMP-compliant processes. Suppliers and researchers often inquire about HPLC validation and mass spectrometry data, underscoring the importance of rigorous analytical standards. The compound’s stability under various pH conditions and solvent systems is another frequently discussed topic, particularly for those optimizing large-scale synthesis protocols.

In conclusion, CAS No. 2172075-85-1 represents a versatile tool for advancing biopharmaceutical research. Its multifaceted applications—from peptide therapeutics to molecular probes—resonate with contemporary scientific priorities. As the demand for high-purity intermediates and specialty chemicals grows, this compound is poised to remain a staple in laboratories worldwide, driving innovation across drug discovery and biochemical engineering.